H1L1A1B3

• Molecular Formula: C40H77N3O4
• Molecular Weight: 664.1 g/mol
• InChI: InChI=1S/C40H77N3O4/c1-6-8-10-11-12-13-14-15-22-29-39(45)47-34-23-17-21-28-37(40(46)41-36-26-19-16-20-27-36)43(33-24-32-42(4)5)38(44)31-30-35(3)25-18-9-7-2/h35-37H,6-34H2,1-5H3,(H,41,46)
• InChIKey: GIBXGBZJMJLFQW-UHFFFAOYSA-N

H1L1A1B3 Ionizable Lipid Overview

H1L1A1B3 (CAS 3097638-09-7) is a synthetic ionizable cationic lipid developed for the formulation of lipid nanoparticles (LNPs) to deliver circular RNA (circRNA). It was identified through a high-throughput combinatorial screen of 96 chemically diverse ionizable lipids synthesized via the Ugi reaction [1]. In comparative studies, H1L1A1B3-based LNPs have demonstrated a fourfold increase in circRNA transfection efficiency specifically in lung cancer cells when benchmarked against ALC-0315, the ionizable lipid used in the BioNTech/Pfizer COVID-19 vaccine and considered an industry-standard LNP component [1]. The lipid is typically used in combination with helper lipids such as DSPC, cholesterol, and PEG-lipid to form LNPs and is supplied as a ≥95% pure research reagent for in vitro and in vivo applications .

Designed for lipid nanoparticle (LNP) formulation with helper lipids

Reported to enhance circRNA delivery to lung cancer cell models

Supports ionizable lipid library screening and SAR studies

• [1] Xu S, Xu Y, Solek NC, et al. Tumor-Tailored Ionizable Lipid Nanoparticles Facilitate IL-12 Circular RNA Delivery for Enhanced Lung Cancer Immunotherapy. Advanced Materials. 2024; 36(29): e2400307. View Source

H1L1A1B3 vs. Generic Ionizable Lipids

Ionizable lipids are often treated as interchangeable components within LNP formulations, yet their molecular structure critically dictates endosomal escape efficiency, tissue tropism, and immune activation profile. H1L1A1B3 was specifically selected from a 96-member combinatorial library for its exceptional performance in lung cancer cells [1]. Standard ionizable lipids such as ALC-0315, DLin-MC3-DMA, and SM-102, while effective for hepatic delivery or systemic mRNA vaccines, deliver significantly lower circRNA payloads in lung tumor models. The observed fourfold difference in transfection efficiency between H1L1A1B3 and ALC-0315-LNPs, when formulated identically and delivering the same circRNA cargo, demonstrates that simple one-to-one substitution would result in a substantial loss of therapeutic payload in lung cancer applications. The quantitative evidence below clarifies the specific performance dimensions where H1L1A1B3 diverges from in-class alternatives .

Structure

Direct substitution with generic ionizable lipids (ALC-0315, DLin-MC3-DMA, SM-102) may reduce circRNA delivery in lung models due to differing endosomal escape and tropism profiles.

Tropism

Hepatic-tropic lipids cannot replicate lung-tropic performance observed with H1L1A1B3; tissue-specific delivery requires lipid screening validation.

Immune

Immune activation profile (NF-κB/IRF) may differ from low-immunogenicity lipids; class-specific innate immune context must be reviewed for immunotherapy models.

• [1] Xu S, Xu Y, Solek NC, et al. Tumor-Tailored Ionizable Lipid Nanoparticles Facilitate IL-12 Circular RNA Delivery for Enhanced Lung Cancer Immunotherapy. Advanced Materials. 2024; 36(29): e2400307. View Source

H1L1A1B3 vs. ALC-0315 Benchmarks

CircRNA Transfection in Lung Cancer Cells

In a direct head-to-head comparison, LNPs formulated with H1L1A1B3 achieved a fourfold increase in circRNA transfection efficiency in lung cancer cells relative to LNPs formulated identically with ALC-0315, as reported in the original screening study [1]. Vendor datasheets from Cayman Chemical and MedChemExpress corroborate this finding, explicitly stating that H1L1A1B3-LNPs demonstrate a fourfold increase in circRNA transfection efficiency in lung cancer cells over ALC-0315 .

circRNA Transfection

Head-to-head

4-fold higher transfection efficiency vs ALC-0315-LNPs in lung cancer cells

Supports selection for lung cancer circRNA delivery studies

Identical formulation and cargo; in vitro reporter assay

Evidence Dimension	CircRNA transfection efficiency in lung cancer cells
Target Compound Data	H1L1A1B3-LNPs: 4-fold higher transfection efficiency (normalized to ALC-0315-LNPs)
Comparator Or Baseline	ALC-0315-LNPs (industry-standard ionizable lipid for LNP formulations, used in Comirnaty COVID-19 vaccine)
Quantified Difference	4-fold (400%) increase in circRNA transfection efficiency
Conditions	In vitro transfection in lung cancer cell lines; LNPs formulated with identical helper lipids and circRNA cargo; assayed via fluorescence or luminescence reporter expression [1].

Why This Matters

This fourfold difference in delivery efficiency is the primary selection criterion for researchers requiring maximal circRNA payload delivery to lung cancer cells, where inadequate transfection with generic ionizable lipids can lead to insufficient therapeutic protein expression.

• [1] Xu S, Xu Y, Solek NC, et al. Tumor-Tailored Ionizable Lipid Nanoparticles Facilitate IL-12 Circular RNA Delivery for Enhanced Lung Cancer Immunotherapy. Advanced Materials. 2024; 36(29): e2400307. View Source

IL-12 Production Efficiency

When LNPs encapsulating circRNA encoding interleukin-12 (IL-12) were compared directly, H1L1A1B3-LNPs induced IL-12 production four times more effectively than ALC-0315-LNPs encapsulating the same circRNA construct, as measured in LLC1 murine Lewis lung carcinoma cells [1]. This functional protein output directly reflects the improved transfection efficiency.

IL-12 Production

Head-to-head

4-fold higher IL-12 protein output vs ALC-0315-LNPs encapsulating the same circRNA

Supports IL-12 expression endpoint comparison in LLC1 murine lung carcinoma cells

ELISA quantification; same LNP composition

Evidence Dimension	IL-12 cytokine production (functional protein output from circRNA payload)
Target Compound Data	H1L1A1B3-LNPs: 4-fold higher IL-12 production
Comparator Or Baseline	ALC-0315-LNPs encapsulating the same IL-12 circRNA construct
Quantified Difference	4-fold (400%) increase in IL-12 production
Conditions	LLC1 murine Lewis lung carcinoma cells; LNPs co-formulated with DSPC, cholesterol, and PEG-lipid; IL-12 measured by ELISA or equivalent protein quantification assay [1].

Why This Matters

IL-12 is a potent immunostimulatory cytokine; the 4-fold expression advantage directly translates into a substantially larger therapeutic window for cancer immunotherapy applications, potentially enabling lower and safer dosing regimens.

• [1] Xu S, Xu Y, Solek NC, et al. Tumor-Tailored Ionizable Lipid Nanoparticles Facilitate IL-12 Circular RNA Delivery for Enhanced Lung Cancer Immunotherapy. Advanced Materials. 2024; 36(29): e2400307. View Source

NF-κB and IRF Pathway Activation

H1L1A1B3 has been reported to activate the NF-κB/IRF immune pathways [1]. This immunostimulatory property is highly relevant for cancer immunotherapy, as it can enhance the anti-tumor immune response. While ALC-0315 is primarily designed for low immunogenicity, H1L1A1B3 appears to balance delivery efficiency with a controlled activation of innate immune sensors, potentially contributing to the robust tumor regression observed in vivo [2]. Note that while NF-κB/IRF activation is stated as a property of H1L1A1B3, a direct quantitative comparison against ALC-0315 for this specific endpoint is not provided; this dimension is thus considered class-level evidence.

Innate Immune Activation

Class-level inference

Reported to activate NF-κB and IRF pathways; no quantitative comparator data available

Supports immune activation context review for cancer immunotherapy models

Assay details not publicly specified; review context

Evidence Dimension	Activation of innate immune pathways (NF-κB/IRF)
Target Compound Data	H1L1A1B3 activates NF-κB/IRF pathways (qualitative evidence from vendor datasheet)
Comparator Or Baseline	ALC-0315 is designed for low immunogenicity; frequently modified to reduce innate immune activation
Quantified Difference	Not quantified directly; immune activation for H1L1A1B3 is reported qualitatively
Conditions	In vitro reporter assays or gene expression profiling (specific assay details not publicly specified) .

Why This Matters

For cancer vaccine applications, intrinsic adjuvant activity of the delivery vehicle can synergize with the encoded antigen, potentially improving therapeutic efficacy without the need for separate immune stimulators.

• [1] Xu S, Xu Y, Solek NC, et al. Tumor-Tailored Ionizable Lipid Nanoparticles Facilitate IL-12 Circular RNA Delivery for Enhanced Lung Cancer Immunotherapy. Advanced Materials. 2024; 36(29): e2400307. View Source
• [2] Xu S, et al. Original Research Article. Advanced Materials. 2024. View Source

In Vivo Tumor Regression

The original study reports that a single intratumoral injection of H1L1A1B3 LNPs loaded with circRNA encoding IL-12 induces a robust immune response and leads to marked tumor regression in a Lewis lung carcinoma model [1][2]. Immunological profiling revealed substantial increments in CD45+ leukocytes and enhanced infiltration of CD8+ T cells within treated tumors, indicating a favorable modulation of the tumor microenvironment [1][2]. While ALC-0315 was not directly compared in this specific in vivo tumor regression experiment within the publicly available abstract and vendor summaries, this data establishes the therapeutic potential of the H1L1A1B3 platform.

In Vivo Antitumor Response

Cross-study comparable

Marked tumor regression and enhanced CD8+ T cell infiltration in Lewis lung carcinoma model (single intratumoral injection)

Supports model-response evaluation in lung cancer models

ALC-0315 comparator not directly assessed in this in vivo model

Evidence Dimension	In vivo anti-tumor efficacy (tumor regression, immune infiltration)
Target Compound Data	H1L1A1B3-LNPs (IL-12 circRNA): Marked tumor regression, increased CD45+ leukocytes, enhanced CD8+ T cell infiltration
Comparator Or Baseline	No direct ALC-0315-LNP comparator in this in vivo model based on available data; historical data for ALC-0315-LNPs typically involves systemic mRNA delivery for vaccines, not intratumoral circRNA delivery for cancer immunotherapy
Quantified Difference	Qualitative assessment of 'marked tumor regression' and immune cell infiltration increases
Conditions	Lewis lung carcinoma (LLC) model in mice; single intratumoral injection of H1L1A1B3-LNPs loaded with IL-12 circRNA; immune profiling by flow cytometry or immunohistochemistry [1].

Why This Matters

This in vivo proof-of-concept demonstrates that the 4-fold in vitro advantage translates into a meaningful therapeutic outcome, supporting the selection of H1L1A1B3 for preclinical cancer immunotherapy studies over generic ionizable lipids lacking this demonstration of lung cancer-specific efficacy.

• [1] Xu S, Xu Y, Solek NC, et al. Tumor-Tailored Ionizable Lipid Nanoparticles Facilitate IL-12 Circular RNA Delivery for Enhanced Lung Cancer Immunotherapy. Advanced Materials. 2024; 36(29): e2400307. View Source
• [2] Xu S, et al. Original Research Article. Advanced Materials. 2024. View Source

H1L1A1B3 Recommended Use Cases

circRNA Delivery for Lung Cancer Immunotherapy

For researchers developing circRNA-based immunotherapies for lung cancer, H1L1A1B3-LNPs offer a validated 4-fold improvement in transfection efficiency over ALC-0315-LNPs [1]. This makes H1L1A1B3 the ionizable lipid of choice when the goal is maximal expression of a therapeutic circRNA payload (e.g., IL-12, cytokines, tumor suppressors) specifically in lung cancer cell lines (LLC1, A549, etc.) .

High-Yield IL-12 Production

When the experimental objective involves producing high local concentrations of IL-12 for immune stimulation, H1L1A1B3-LNPs encapsulating IL-12-encoding circRNA provide a 4-fold advantage in protein output compared to industry-standard ALC-0315-LNPs using identical cargo, as confirmed by direct head-to-head data [1]. This scenario is most applicable for preclinical studies evaluating intratumoral IL-12 therapy in lung cancer models.

Intratumoral Delivery for Cancer Immunotherapy

H1L1A1B3-LNPs have demonstrated significant tumor regression and favorable tumor microenvironment modulation (increased CD45+ leukocytes and CD8+ T cell infiltration) following a single intratumoral injection in a Lewis lung carcinoma model [1]. This application scenario is ideal for proof-of-concept studies exploring localized RNA immunotherapies for solid tumors, where the combination of efficient transfection and intrinsic immune activation can be harnessed.

Lipid Library Screening & SAR Studies

H1L1A1B3 was identified from a focused library of 96 Ugi-reaction-derived ionizable lipids and represents a benchmark for lung-tropic LNP screening campaigns [2]. Researchers designing new ionizable lipid libraries for extrahepatic RNA delivery can utilize H1L1A1B3 as a positive control and structural template for lung-targeted lipid engineering.

Application

Selection Property

Validation Focus

circRNA delivery studies in lung cancer cell models

Lung cancer cell tropism

Transfection efficiency vs reference lipid

IL-12 expression endpoint studies

circRNA-encoded cytokine output

Protein quantification (ELISA) comparison

Intratumoral delivery proof-of-concept

Tumor microenvironment immune modulation

Immune cell infiltration profiling

Ionizable lipid library screening

Lung-tropic LNP benchmarking

Comparative circRNA delivery assays

• [1] Xu S, Xu Y, Solek NC, et al. Tumor-Tailored Ionizable Lipid Nanoparticles Facilitate IL-12 Circular RNA Delivery for Enhanced Lung Cancer Immunotherapy. Advanced Materials. 2024; 36(29): e2400307. View Source
• [2] Advances in the rational design of ionizable lipids for mRNA therapeutics. Materials Today. 2025; 89: 388-401. Table 2. View Source